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Executive Summary
Myristoylcarnitine (C14-carnitine) is a long-chain acylcarnitine that plays a crucial role in

cellular energy metabolism, specifically in the transport of myristic acid, a 14-carbon saturated

fatty acid, into the mitochondria for β-oxidation. Initially identified as an intermediate in fatty

acid metabolism, recent research has unveiled its broader biological activities, implicating it in

various physiological and pathological processes. Elevated levels of myristoylcarnitine have

been associated with metabolic disorders such as type 2 diabetes and insulin resistance.

Furthermore, it has been shown to activate pro-inflammatory signaling pathways, suggesting its

potential role as a mediator in inflammatory conditions. This technical guide provides an in-

depth overview of the discovery and initial characterization of myristoylcarnitine, its biological

functions, and detailed experimental protocols for its study.

Discovery and Initial Characterization
Acylcarnitines were first discovered over 70 years ago as essential molecules in the transport

of fatty acids across the inner mitochondrial membrane, a process critical for energy

production.[1] Myristoylcarnitine, as a specific long-chain acylcarnitine, was identified through

the analysis of metabolic intermediates. It is formed by the esterification of myristic acid to

carnitine.[1]
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Physicochemical Properties
Myristoylcarnitine is an O-acylcarnitine with the chemical formula C21H41NO4.[2] Its

structure consists of a myristoyl group attached to the hydroxyl group of L-carnitine.

Property Value Reference

Molecular Formula C21H41NO4 [2]

Molecular Weight 371.6 g/mol [2]

IUPAC Name

3-carboxy-2-

(tetradecanoyloxy)propyl-

trimethylammonium

[2]

InChIKey
PSHXNVGSVNEJBD-

UHFFFAOYSA-N
[2]

SMILES

CCCCCCCCCCCCCC(=O)OC

(CC(=O)[O-])C--INVALID-

LINK--(C)C

[2]

Biological Role and Signaling Pathways
The primary and most well-understood function of myristoylcarnitine is its role in the carnitine

shuttle system, which facilitates the transport of long-chain fatty acids into the mitochondria for

β-oxidation.[3][4] This process is essential for cellular energy production, particularly in tissues

with high energy demands like skeletal muscle and the heart.[5]

The Carnitine Shuttle
The transport of myristoyl-CoA into the mitochondrial matrix is a multi-step process involving

two key enzymes, Carnitine Palmitoyltransferase I (CPT1) and Carnitine Palmitoyltransferase II

(CPT2), and a translocase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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